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An In-depth Guide to the Chemical Structure and Formula of Polychlorotrifluoroethylene
(PCTFE)

Polychlorotrifluoroethylene (PCTFE) is a high-performance, semi-crystalline thermoplastic

chlorofluoropolymer known for its exceptional combination of physical properties, including

chemical resistance, low-temperature capabilities, and extremely low gas permeability.[1][2]

This guide provides a detailed examination of its chemical structure, formula, synthesis, and

key properties, tailored for researchers, scientists, and professionals in drug development.

Chemical Formula and Structure
The chemical identity of PCTFE is defined by the polymerization of its monomer,

chlorotrifluoroethylene (CTFE).[3] Understanding the structure of the monomer is essential to

comprehending the final polymer.

Monomer: Chlorotrifluoroethylene (CTFE)
Chlorotrifluoroethylene (CTFE) is a chlorofluorocarbon gas with the chemical formula C₂ClF₃.

[4][5] Its IUPAC name is 1-Chloro-1,2,2-trifluoroethene.[5] The molecule features a carbon-

carbon double bond, which enables it to undergo addition polymerization.[4]

Polymer: Polychlorotrifluoroethylene (PCTFE)
PCTFE is the homopolymer resulting from the free-radical polymerization of CTFE.[3][6] The

general molecular formula for PCTFE is (C₂ClF₃)n or -[CF₂-CFCl]-n, where 'n' represents the
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number of repeating monomer units.[3][6][7]

The structure of PCTFE is similar to that of polytetrafluoroethylene (PTFE), with the critical

difference being the substitution of one fluorine atom with a chlorine atom on every other

carbon atom along the polymer backbone.[3][8] This structural alteration has significant

consequences for the polymer's properties. The larger atomic radius of the chlorine atom

disrupts the close packing and high crystallinity found in PTFE, leading to a lower melting point,

reduced chain flexibility, and increased hardness and stiffness.[3][6][8]

Synthesis and Experimental Protocols
PCTFE is synthesized through the free-radical polymerization of its monomer, CTFE.[9]

Several established industrial methodologies can be employed, with the choice of method

influencing the final properties of the polymer, such as molecular weight and crystallinity.[9]

General Experimental Protocols:

Emulsion Polymerization: This is the most commonly used method for PCTFE synthesis.[7]

In this process, the CTFE monomer is polymerized in an aqueous medium. A fluorinated

surfactant is used to stabilize the resulting polymer particles, enabling rapid polymerization

and high yield.[7]

Bulk Polymerization: This method involves the polymerization of pure CTFE monomer in the

absence of a solvent.[9] The reaction is typically initiated by organic peroxides and produces

high molecular weight polymers with excellent purity.[9]

Suspension Polymerization: CTFE monomer is dispersed as droplets in water with the aid of

a stabilizer.[9] Polymerization occurs within these discrete droplets, resulting in bead-like

polymer structures that are then processed.[9]

Solution Polymerization: The polymerization is conducted in an inert solvent, which allows for

better control over the molecular weight and viscosity of the resulting polymer.[9]

The polymerization process is visually represented in the workflow diagram below.
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Caption: Polymerization of Chlorotrifluoroethylene (CTFE) to Polychlorotrifluoroethylene
(PCTFE).

Quantitative Data and Properties
The distinct chemical structure of PCTFE imparts a unique set of properties. The following

tables summarize key quantitative data for both the CTFE monomer and the resulting PCTFE

polymer.

Table 1: Physicochemical Properties of Chlorotrifluoroethylene (CTFE) Monomer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b104687?utm_src=pdf-body-img
https://www.benchchem.com/product/b104687?utm_src=pdf-body
https://www.benchchem.com/product/b104687?utm_src=pdf-body
https://www.benchchem.com/product/b104687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Formula C₂ClF₃ [5][10]

Molar Mass 116.47 g/mol [4][10]

Boiling Point -27.8 °C [4]

Melting Point -158.2 °C [4]

| Appearance | Colorless Gas |[10] |

Table 2: Key Physical and Thermal Properties of Polychlorotrifluoroethylene (PCTFE)

Polymer

Property Value References

Density 2.10 - 2.14 g/cm³ [1][11]

Melting Point (Tm) 210 - 216 °C [2][8][12]

Glass Transition Temp (Tg) 45 °C to 99 °C [2][3][12]

Operating Temperature -240 °C to +150 °C [6]

Tensile Strength 31 - 41 MPa [1]

Water Absorption (24h) < 0.01 % [1]

Dielectric Constant (@ 1 MHz) 2.24 - 2.8 [1]

| Flammability (UL 94) | V-0 (Non-flammable) |[1][3] |

Core Characteristics:
Chemical Stability: The high content of fluorine and chlorine atoms provides PCTFE with

outstanding resistance to attack by most chemicals and oxidizing agents.[3][12]

Barrier Properties: PCTFE has the lowest water vapor transmission rate of any plastic,

making it an exceptional moisture barrier.[3] It is also highly impermeable to other gases.[7]
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Thermal Properties: The polymer is thermally stable and non-flammable, with a wide service

temperature range that makes it suitable for cryogenic applications.[2][3][6]

Mechanical Strength: Compared to PTFE, PCTFE is stronger, stiffer, and exhibits superior

creep resistance.[2][3]

Optical and Electrical Properties: PCTFE can be processed into transparent films and does

not absorb visible light.[3][6] It also has a low dielectric constant and serves as an excellent

electrical insulator.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104687#polychlorotrifluoroethylene-pctfe-chemical-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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